Rac-tert-butyl n-([(3r,4r)-4-aminooxolan-3-yl]methyl)carbamate

• Molecular Formula: C10H20N2O3
• Molecular Weight: 216.28 g/mol
• IUPAC Name: tert-butyl N-[(4-aminooxolan-3-yl)methyl]carbamate
• InChI: InChI=1S/C10H20N2O3/c1-10(2,3)15-9(13)12-4-7-5-14-6-8(7)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)
• InChI Key: NZNLHODGPXVIBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1COCC1N

Description

Rac-tert-butyl n-([(3r,4r)-4-aminooxolan-3-yl]methyl)carbamate is a chemical compound with the molecular formula C10H20N2O3 and a molecular weight of 216.28 g/mol . It is known for its applications in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of rac-tert-butyl n-([(3r,4r)-4-aminooxolan-3-yl]methyl)carbamate involves several steps. One common method includes the reaction of tert-butyl carbamate with an appropriate oxirane derivative under controlled conditions . The reaction typically requires a catalyst and proceeds at a specific temperature and pressure to ensure the desired product is obtained. Industrial production methods may involve large-scale reactors and optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Rac-tert-butyl n-([(3r,4r)-4-aminooxolan-3-yl]methyl)carbamate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions with reagents like sodium azide or sodium cyanide. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Rac-tert-butyl n-([(3r,4r)-4-aminooxolan-3-yl]methyl)carbamate has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and as a building block for drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of rac-tert-butyl n-([(3r,4r)-4-aminooxolan-3-yl]methyl)carbamate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Rac-tert-butyl n-([(3r,4r)-4-aminooxolan-3-yl]methyl)carbamate can be compared with similar compounds such as:

Rac-tert-butyl n-[(3r,4r)-4-(aminomethyl)oxolan-3-yl]carbamate: This compound has a similar structure but differs in the substitution pattern on the oxolan ring.

Rac-tert-butyl n-[(1r,3s)-3-aminocyclopentyl]carbamate hydrochloride: This compound has a different ring structure but shares the carbamate functional group. The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties.